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Compound of Interest

Compound Name: (5-Ethylthiophen-2-yl)boronic acid

Cat. No.: B067913

(5-Ethylthiophen-2-yl)boronic acid is an organoboron compound integral to the synthesis of
complex organic molecules, particularly within the fields of medicinal chemistry and materials
science. As a derivative of thiophene, a sulfur-containing heterocycle, it serves as a crucial
building block in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-
Miyaura coupling. This guide provides a detailed summary of its core physical properties for
researchers, scientists, and professionals in drug development.

Core Physical and Chemical Properties

The physical characteristics of (5-Ethylthiophen-2-yl)boronic acid are essential for its
handling, storage, and application in synthetic chemistry. The data, compiled from various
chemical data repositories, are summarized below. It is important to note that several of these
values are predicted through computational models and may vary from empirically determined
figures.
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Property Value

CAS Number 162607-16-1

Molecular Formula CeH9oBO2S

Molecular Weight 156.01 g/mol

Appearance Solid (typical for boronic acids)

Boiling Point 307.9 £ 44.0 °C at 760 mmHg (Predicted)[1][2]
Density 1.20 + 0.1 g/cm3 (Predicted)[1]

pKa 8.75 + 0.53 (Predicted)[1]

Flash Point 140.042 °C[2]

Solubility Profile

Specific solubility data for (5-Ethylthiophen-2-yl)boronic acid in various organic solvents is
not extensively documented. However, the general solubility of boronic acids can be
characterized as follows:

¢ High Solubility: Generally observed in polar aprotic solvents like ethers (e.g., dioxane) and
ketones.

¢ Moderate Solubility: Often seen in chlorinated solvents such as chloroform.
o Low Solubility: Typically exhibit very low solubility in nonpolar hydrocarbon solvents.[3]

The solubility of boronic acids can be influenced by their tendency to form reversible covalent
complexes with diols, a property that can be exploited to enhance solubility in certain media.[4]
Furthermore, boronic acids can undergo dehydration to form cyclic trimeric anhydrides known
as boroxines, which can also affect their solubility characteristics.[4]

Experimental Protocols: General Methodologies

While specific experimental protocols for the determination of the physical properties of (5-
Ethylthiophen-2-yl)boronic acid are not detailed in publicly available literature, the following

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.yonedalabs.com/post/suzuki-miyaura-cross-coupling-practical-guide/
https://wap.guidechem.com/trade/5-ethylthiophen-2-ylboronic-ac-id4803218.html
https://www.yonedalabs.com/post/suzuki-miyaura-cross-coupling-practical-guide/
https://www.yonedalabs.com/post/suzuki-miyaura-cross-coupling-practical-guide/
https://wap.guidechem.com/trade/5-ethylthiophen-2-ylboronic-ac-id4803218.html
https://www.benchchem.com/product/b067913?utm_src=pdf-body
https://www.researchgate.net/publication/341979143_Solubility_of_Phenylboronic_Acid_and_its_Cyclic_Esters_in_Organic_Solvents
https://en.wikipedia.org/wiki/Boronic_acid
https://en.wikipedia.org/wiki/Boronic_acid
https://www.benchchem.com/product/b067913?utm_src=pdf-body
https://www.benchchem.com/product/b067913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

outlines standard methodologies employed for such characterizations.

Melting Point Determination

The melting point of a solid boronic acid is typically determined using a digital melting point
apparatus.

o Sample Preparation: A small, dry sample of the crystalline compound is packed into a
capillary tube.

 Instrumentation: The capillary tube is placed into the heating block of the apparatus.

e Heating and Observation: The sample is heated at a controlled rate. The temperature at
which the substance first begins to melt and the temperature at which it becomes completely
liquid are recorded as the melting range. It is crucial to note that for boronic acids, the
observed "melting point" may in fact be a decomposition or dehydration point, which can lead
to variability in reported values.[5]

pKa Determination

The acidity constant (pKa) of a boronic acid is a measure of its Lewis acidity. Potentiometric
titration is a common method for its determination.

o Solution Preparation: A solution of the boronic acid is prepared in a suitable solvent system,
often a water-miscible co-solvent mixture (e.g., water/DMSO or water/methanol), due to the
limited aqueous solubility of many arylboronic acids.[6]

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH).

o Data Acquisition: The pH of the solution is measured with a calibrated pH meter after each
addition of the titrant.

e Analysis: A titration curve is generated by plotting pH versus the volume of titrant added. The
pKa is the pH at which half of the boronic acid has been neutralized.[7]

Logical and Experimental Workflows

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://application.wiley-vch.de/books/sample/3527309918_c01.pdf
https://www.mdpi.com/1420-3049/29/11/2713
https://kuscholarworks.ku.edu/bitstreams/92675369-f9ab-4d71-84cb-2588b51f6ce4/download
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualizing the application and characterization of (5-Ethylthiophen-2-yl)boronic acid

provides a clearer understanding of its role in synthesis and analysis. The following diagrams,

rendered in DOT language, illustrate key processes.
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Caption: Workflow of a Suzuki-Miyaura Coupling Reaction.
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Caption: General Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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